Cas no 362-42-5 (2',3'-Isopropylidenecytidine)

2',3'-Isopropylidenecytidine is a protected nucleoside derivative where the 2' and 3' hydroxyl groups of cytidine are shielded by an isopropylidene moiety. This modification enhances stability, particularly in synthetic applications, by preventing unwanted side reactions involving the ribose hydroxyl groups. The compound is widely utilized in oligonucleotide synthesis, serving as a key intermediate for constructing modified RNA or DNA sequences. Its protective group is selectively removable under mild acidic conditions, allowing for further functionalization. The isopropylidene group also improves solubility in organic solvents, facilitating its use in non-aqueous reaction environments. This makes it a valuable reagent in medicinal chemistry and nucleic acid research.

2',3'-Isopropylidenecytidine structure

Product Name:2',3'-Isopropylidenecytidine

CAS No:362-42-5

MF:C₁₂H₁₇N₃O₅

MW:283.280483007431

MDL:MFCD26744185

CID:321767

PubChem ID:13831290

Update Time:2025-06-07

2',3'-Isopropylidenecytidine Chemical and Physical Properties

Names and Identifiers

- Cytidine,2',3'-O-(1-methylethylidene)-
- 2',3'-isopropylidenecytidine
- 2',3'-O-ISOPROPYLIDENECYTIDINE
- 4-amino-1-[6-(hydroxymethyl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]pyrimidin-2-one
- 1-[(3aR,4R,6R,6aR)-6-(hydroxymethyl)-2,2-dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-yl]-4-amino-1,2-dihydropyrimidin-2-one
- BS-28045
- 362-42-5
- 2',3'-O-isopropylidene cytidine
- SCHEMBL9467302
- s12238
- CS-0312343
- 4-Amino-1-((3aR,4R,6R,6aR)-6-(hydroxymethyl)-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-yl)pyrimidin-2(1H)-one
- 2',3'-O-(1-Methylethylidene)cytidine
- 2',3'-O-Isopropylidenecytidine; 2',3'-O-(1-Methylethylidene)cytidine; Furo[3,4-d]-1,3-dioxole Cytidine Derivative; NSC 520039
- 2',3'-Isopropylidenecytidine
- MDL： MFCD26744185
- Inchi： 1S/C12H17N3O5/c1-12(2)19-8-6(5-16)18-10(9(8)20-12)15-4-3-7(13)14-11(15)17/h3-4,6,8-10,16H,5H2,1-2H3,(H2,13,14,17)/t6-,8-,9-,10-/m1/s1
- InChI Key： UBGDNZQSYVIVHU-PEBGCTIMSA-N
- SMILES： O1C(C)(C)O[C@H]2[C@H](N3C(N=C(C=C3)N)=O)O[C@H](CO)[C@@H]12

Computed Properties

Exact Mass: 283.11691
Monoisotopic Mass: 283.11682065g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 490
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.6
Topological Polar Surface Area: 107Å²

Experimental Properties

Density: 1.66±0.1 g/cm3 (20 ºC 760 Torr)
Melting Point: 238-240 ºC (methanol )
Solubility: Slightly soluble (2.8 g/l) (25 º C)
PSA: 106.61

2',3'-Isopropylidenecytidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	I918240-250mg	2',3'-Isopropylidenecytidine	362-42-5		250mg	$ 58.00	2023-09-07
TRC	I918240-1g	2',3'-Isopropylidenecytidine	362-42-5		1g	$ 75.00	2023-09-07
TRC	I918240-5g	2',3'-Isopropylidenecytidine	362-42-5		5g	$ 190.00	2023-09-07
TRC	I918240-10g	2',3'-Isopropylidenecytidine	362-42-5		10g	$339.00	2023-05-18
TRC	I918240-25g	2',3'-Isopropylidenecytidine	362-42-5		25g	$775.00	2023-05-18
abcr	AB544082-5 g	4-Amino-1-[6-(hydroxymethyl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]pyrimidin-2-one; .	362-42-5		5g	€162.70	2023-04-14
abcr	AB544082-25 g	4-Amino-1-[6-(hydroxymethyl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]pyrimidin-2-one; .	362-42-5		25g	€342.90	2023-04-14
abcr	AB544082-100 g	4-Amino-1-[6-(hydroxymethyl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]pyrimidin-2-one; .	362-42-5		100g	€926.00	2023-04-14
Chemenu	CM361689-5g	2',3'-O-Isopropylidenecytidine	362-42-5	95%+	5g	$***	2023-03-29
Chemenu	CM361689-25g	2',3'-O-Isopropylidenecytidine	362-42-5	95%+	25g	$***	2023-03-29

2',3'-Isopropylidenecytidine Suppliers

Xiamen PinR Bio-tech Co., Ltd.

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(CAS:362-42-5)O2',O3'-isopropylidene-cytidine

Order Number:PR038

Stock Status:in stock

Quantity:1kg

Purity:97%

Pricing Information Last Updated:Monday, 28 April 2025 16:47

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2',3'-Isopropylidenecytidine Related Literature

1. Characteristic 1H NMR spectra of β-d-ribofuranosides and ribonucleosides: factors driving furanose ring conformations

Dominik Walczak,Artur Sikorski,Daria Grzywacz,Andrzej Nowacki,Beata Liberek RSC Adv. 2022 12 29223
2. The aqueous N-phosphorylation and N-thiophosphorylation of aminonucleosides

Louis P. Conway,Richard J. Delley,Jonathan Neville,Gemma R. Freeman,Hannah J. Maple,Vincent Chan,Alexander J. Hall,David R. W. Hodgson RSC Adv. 2014 4 38663
3. 4′-Fluoro-nucleosides and nucleotides: from nucleocidin to an emerging class of therapeutics

Phillip T. Lowe,David O’Hagan Chem. Soc. Rev. 2023 52 248
4. Syntheses of the two epimeric 5′-methylcytidines, their 5′-phosphates and [5-3H]-5′-pyrophosphates, and the two 5′-methyldeoxycytidines. A novel cystosine anhydro-nucleoside with two oxygen bridges between the base and the sugar

Serge David,Gérard de Sennyey J. Chem. Soc. Perkin Trans. 1 1982 385

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Xiamen PinR Bio-tech Co., Ltd.

(CAS:362-42-5)O2',O3'-isopropylidene-cytidine

Purity:97%

Quantity:1kg

Price ($):Inquiry